Cas no 1805436-47-8 (4-(Aminomethyl)-2-bromo-5-(difluoromethyl)-3-nitropyridine)

• Product Name: 4-(Aminomethyl)-2-bromo-5-(difluoromethyl)-3-nitropyridine
• CAS No: 1805436-47-8
• MF: C₇H₆BrF₂N₃O₂
• MW: 282.04224729538
• CID: 4864265
• Update Time: 2025-06-09

4-(Aminomethyl)-2-bromo-5-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-bromo-5-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C7H6BrF2N3O2/c8-6-5(13(14)15)3(1-11)4(2-12-6)7(9)10/h2,7H,1,11H2
• InChI Key： XXXYQQDZSZCAEV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(CN)=C(C=N1)C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.2
• Topological Polar Surface Area: 84.7

Additional information on 4-(Aminomethyl)-2-bromo-5-(difluoromethyl)-3-nitropyridine

Introduction to 4-(Aminomethyl)-2-bromo-5-(difluoromethyl)-3-nitropyridine (CAS No. 1805436-47-8)

4-(Aminomethyl)-2-bromo-5-(difluoromethyl)-3-nitropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805436-47-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and structural versatility. The presence of multiple functional groups, including an amino methyl group, a bromo substituent, and a difluoromethyl group, alongside a nitro group, makes this molecule a promising candidate for further chemical manipulation and biological evaluation.

The structural configuration of 4-(Aminomethyl)-2-bromo-5-(difluoromethyl)-3-nitropyridine imparts unique electronic and steric properties that are highly valuable in medicinal chemistry. The amino methyl group at the 4-position introduces a reactive site for further derivatization, while the bromo and nitro groups serve as handles for cross-coupling reactions and redox transformations, respectively. The difluoromethyl group, located at the 5-position, is known to enhance metabolic stability and binding affinity in drug candidates. These features collectively make this compound an intriguing scaffold for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on pyridine derivatives due to their broad spectrum of biological activities. Pyridines are integral components in many pharmacophores, contributing to their efficacy in treating various diseases. Among these derivatives, nitropyridines have been extensively studied for their potential applications in anticancer, anti-inflammatory, and antimicrobial therapies. The introduction of electron-withdrawing groups such as nitro and difluoromethyl enhances the lipophilicity and binding interactions with biological targets, making them particularly attractive for drug design.

One of the most compelling aspects of 4-(Aminomethyl)-2-bromo-5-(difluoromethyl)-3-nitropyridine is its utility as a building block in synthetic chemistry. The bromo substituent at the 2-position allows for facile palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl or vinyl moieties. This flexibility is crucial for generating libraries of compounds with tailored biological properties. Additionally, the amino methyl group can be further functionalized through reductive amination or amide bond formation, expanding the scope of possible derivatives.

The pharmacological potential of 4-(Aminomethyl)-2-bromo-5-(difluoromethyl)-3-nitropyridine has been explored in several preclinical studies. Researchers have demonstrated its ability to modulate key signaling pathways involved in disease progression. For instance, studies suggest that this compound may interfere with tyrosine kinase activity, which is relevant in oncology research. Furthermore, its structural analogs have shown promise in inhibiting enzymes associated with inflammation and neurodegeneration. These findings underscore the importance of this compound as a lead molecule for drug discovery.

The synthesis of 4-(Aminomethyl)-2-bromo-5-(difluoromethyl)-3-nitropyridine involves a multi-step process that requires precise control over reaction conditions. The starting material typically undergoes nitration followed by halogenation and subsequent functional group manipulations. Advanced synthetic techniques such as flow chemistry have been employed to optimize yield and purity. These methodologies ensure that the final product meets the stringent requirements for pharmaceutical applications.

In conclusion,4-(Aminomethyl)-2-bromo-5-(difluoromethyl)-3-nitropyridine (CAS No. 1805436-47-8) represents a significant advancement in medicinal chemistry due to its versatile structure and potential therapeutic applications. Its unique combination of functional groups makes it an excellent candidate for further exploration in drug development. As research continues to uncover new biological targets and synthetic strategies,this compound is poised to play a pivotal role in shaping future treatments for various diseases.